Cas no 65908-33-0 (1H-Inden-1-one, 5-methoxy-2,3-diphenyl-)

65908-33-0 structure
Product name:1H-Inden-1-one, 5-methoxy-2,3-diphenyl-
1H-Inden-1-one, 5-methoxy-2,3-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Inden-1-one, 5-methoxy-2,3-diphenyl-
- DTXSID801286629
- 65908-33-0
- 5-methoxy-2,3-diphenyl-1H-inden-1-one
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- Inchi: InChI=1S/C22H16O2/c1-24-17-12-13-18-19(14-17)20(15-8-4-2-5-9-15)21(22(18)23)16-10-6-3-7-11-16/h2-14H,1H3
- InChI Key: GEWKNOMOFVITOX-UHFFFAOYSA-N
- SMILES: COC1=CC2=C(C=C1)C(=O)C(=C2C3=CC=CC=C3)C4=CC=CC=C4
Computed Properties
- Exact Mass: 312.11508
- Monoisotopic Mass: 312.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 494
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
1H-Inden-1-one, 5-methoxy-2,3-diphenyl- Related Literature
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Jiyou Han,Miae Won,Ji Hyeon Kim,Kyungim Min,Paramesh Jangili,Jong Seung Kim Chem. Soc. Rev., 2020,49, 7856-7878
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Naresh D. Sanandiya RSC Adv., 2016,6, 92953-92961
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L. F. Lepre,J. Szala-Bilnik,L. Pison,M. Traïkia,A. A. H. Pádua,R. A. Ando,M. F. Costa Gomes Phys. Chem. Chem. Phys., 2017,19, 12431-12440
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